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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for 2-Ethylphenyl Acetate (CAS: 3056-59-5), a combustible liquid that requires careful

management. While specific safety data for 2-Ethylphenyl Acetate is limited, information from

its structural isomer, Ethyl Phenylacetate, and general principles of laboratory safety inform

these essential procedures.

Key Safety and Physical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling and disposal. Below is a summary of available data for 2-Ethylphenyl Acetate. It is

important to note that comprehensive toxicological and environmental hazard data for this

specific isomer are not readily available. Therefore, it should be handled with the caution

afforded to a potentially hazardous substance.
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Property Data

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol [1]

Appearance Liquid

CAS Number 3056-59-5[1][2]

Boiling Point Data not available

Flash Point Data not available

Water Solubility Data not available

GHS Classification

Not classified as a dangerous substance

according to available data. However, based on

analogous compounds, it may cause skin, eye,

and respiratory irritation.

Transportation Info
Not regulated as a dangerous good for

transport.

Note: Data for some properties of 2-Ethylphenyl Acetate is not available. In such cases, it is

prudent to handle the substance with caution, assuming it may possess hazards similar to its

structural isomers.

Experimental Protocol for Disposal
The following protocol outlines the step-by-step procedure for the safe disposal of 2-
Ethylphenyl Acetate. This protocol is based on general best practices for chemical waste

disposal and information from available safety data sheets.

Objective: To safely collect, label, and dispose of 2-Ethylphenyl Acetate waste in compliance

with institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE):
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Chemical safety goggles or face shield

Chemical-resistant gloves (e.g., Nitrile, Neoprene)

Flame-retardant lab coat

Closed-toe shoes

Designated hazardous waste container (sealable, clearly labeled)

Inert absorbent material (e.g., vermiculite, sand)

Waste labels

Procedure:

Personal Protective Equipment (PPE): Before handling the chemical, ensure all required

PPE is worn correctly to prevent skin and eye contact.

Waste Collection:

Collect unused or excess 2-Ethylphenyl Acetate in a designated, sealable, and clearly

labeled hazardous waste container.[3]

Do not mix 2-Ethylphenyl Acetate waste with incompatible materials. It is incompatible

with strong oxidizing agents and strong bases.

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent like vermiculite or

sand.[3]

Carefully collect the contaminated absorbent material and place it into a sealed, labeled

hazardous waste container.[3]

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Disposal of Contaminated Labware:
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Place any labware (e.g., pipette tips, glassware) that has come into contact with 2-
Ethylphenyl Acetate into a designated solid hazardous waste container.[3]

Empty Container Disposal:

Rinse empty containers of 2-Ethylphenyl Acetate three times with a suitable solvent.

Collect the rinsate as hazardous waste in the designated liquid waste container.[3]

Dispose of the triple-rinsed container in accordance with your institution's guidelines for

non-hazardous waste, or as advised by your environmental health and safety department.

Waste Storage and Labeling:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from sources of ignition.

Ensure the waste container is clearly labeled with "Hazardous Waste," the name "2-
Ethylphenyl Acetate," and any other information required by your institution.

Final Disposal:

Entrust the final disposal to a licensed and approved waste disposal company.

Always follow all federal, state, and local environmental regulations for the disposal of

chemical waste.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Ethylphenyl
Acetate.
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2-Ethylphenyl Acetate Disposal Workflow

Start: Handling
2-Ethylphenyl Acetate Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Liquid Waste in
Designated Container

Spill Occurred?

Absorb with Inert Material
& Collect in Waste Container

Yes

Collect Contaminated Solids
(e.g., Labware, Absorbent)

No

Triple Rinse Empty Containers
& Collect Rinsate

Properly Label Waste Container

Store Waste in a Safe,
Ventilated Area

Arrange for Pickup by
Licensed Disposal Company

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethylphenyl Acetate.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 2-Ethylphenyl Acetate, fostering a culture of safety

and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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